Cas no 2228509-24-6 (tert-butyl N-2-(carbamothioylmethyl)-4-hydroxyphenylcarbamate)
tert-butyl N-2-(carbamothioylmethyl)-4-hydroxyphenylcarbamate Chemical and Physical Properties
Names and Identifiers
-
- tert-butyl N-2-(carbamothioylmethyl)-4-hydroxyphenylcarbamate
- 2228509-24-6
- tert-butyl N-[2-(carbamothioylmethyl)-4-hydroxyphenyl]carbamate
- EN300-1875826
-
- Inchi: 1S/C13H18N2O3S/c1-13(2,3)18-12(17)15-10-5-4-9(16)6-8(10)7-11(14)19/h4-6,16H,7H2,1-3H3,(H2,14,19)(H,15,17)
- InChI Key: UWWOJEBMWCIQGX-UHFFFAOYSA-N
- SMILES: S=C(CC1C=C(C=CC=1NC(=O)OC(C)(C)C)O)N
Computed Properties
- Exact Mass: 282.10381361g/mol
- Monoisotopic Mass: 282.10381361g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 19
- Rotatable Bond Count: 5
- Complexity: 341
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 117Ų
tert-butyl N-2-(carbamothioylmethyl)-4-hydroxyphenylcarbamate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1875826-0.05g |
tert-butyl N-[2-(carbamothioylmethyl)-4-hydroxyphenyl]carbamate |
2228509-24-6 | 0.05g |
$1068.0 | 2023-09-18 | ||
| Enamine | EN300-1875826-0.1g |
tert-butyl N-[2-(carbamothioylmethyl)-4-hydroxyphenyl]carbamate |
2228509-24-6 | 0.1g |
$1119.0 | 2023-09-18 | ||
| Enamine | EN300-1875826-0.25g |
tert-butyl N-[2-(carbamothioylmethyl)-4-hydroxyphenyl]carbamate |
2228509-24-6 | 0.25g |
$1170.0 | 2023-09-18 | ||
| Enamine | EN300-1875826-0.5g |
tert-butyl N-[2-(carbamothioylmethyl)-4-hydroxyphenyl]carbamate |
2228509-24-6 | 0.5g |
$1221.0 | 2023-09-18 | ||
| Enamine | EN300-1875826-1.0g |
tert-butyl N-[2-(carbamothioylmethyl)-4-hydroxyphenyl]carbamate |
2228509-24-6 | 1g |
$1272.0 | 2023-06-03 | ||
| Enamine | EN300-1875826-2.5g |
tert-butyl N-[2-(carbamothioylmethyl)-4-hydroxyphenyl]carbamate |
2228509-24-6 | 2.5g |
$2492.0 | 2023-09-18 | ||
| Enamine | EN300-1875826-5.0g |
tert-butyl N-[2-(carbamothioylmethyl)-4-hydroxyphenyl]carbamate |
2228509-24-6 | 5g |
$3687.0 | 2023-06-03 | ||
| Enamine | EN300-1875826-10.0g |
tert-butyl N-[2-(carbamothioylmethyl)-4-hydroxyphenyl]carbamate |
2228509-24-6 | 10g |
$5467.0 | 2023-06-03 | ||
| Enamine | EN300-1875826-1g |
tert-butyl N-[2-(carbamothioylmethyl)-4-hydroxyphenyl]carbamate |
2228509-24-6 | 1g |
$1272.0 | 2023-09-18 | ||
| Enamine | EN300-1875826-5g |
tert-butyl N-[2-(carbamothioylmethyl)-4-hydroxyphenyl]carbamate |
2228509-24-6 | 5g |
$3687.0 | 2023-09-18 |
tert-butyl N-2-(carbamothioylmethyl)-4-hydroxyphenylcarbamate Related Literature
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
Additional information on tert-butyl N-2-(carbamothioylmethyl)-4-hydroxyphenylcarbamate
Introduction to Tert-butyl N-2-(carbamothioylmethyl)-4-hydroxyphenylcarbamate (CAS No. 2228509-24-6)
Tert-butyl N-2-(carbamothioylmethyl)-4-hydroxyphenylcarbamate, with the chemical identifier CAS No. 2228509-24-6, is a compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive research and development. The structural features of this molecule, particularly the presence of a tert-butyl group and a 4-hydroxyphenyl moiety, contribute to its unique chemical properties and potential applications in medicinal chemistry.
The synthesis of Tert-butyl N-2-(carbamothioylmethyl)-4-hydroxyphenylcarbamate involves a series of well-defined chemical transformations that highlight the ingenuity of modern synthetic methodologies. The process typically begins with the preparation of key intermediates, such as the corresponding hydroxybenzamide derivatives, which are then subjected to thiolation reactions to introduce the carbamothioylmethyl group. The final step often involves the introduction of the tert-butyl ester group, which enhances the stability and bioavailability of the compound.
In recent years, there has been a growing interest in developing novel carbamate-based compounds due to their diverse pharmacological profiles. Tert-butyl N-2-(carbamothioylmethyl)-4-hydroxyphenylcarbamate is no exception and has been explored for its potential therapeutic effects in various disease models. Preliminary studies have suggested that this compound may exhibit anti-inflammatory, antioxidant, and even anticancer properties. These findings are particularly intriguing given the structural similarity of this molecule to known bioactive agents.
The importance of understanding the molecular interactions between Tert-butyl N-2-(carbamothioylmethyl)-4-hydroxyphenylcarbamate and biological targets cannot be overstated. Computational chemistry and molecular modeling techniques have played a crucial role in elucidating these interactions. By leveraging advanced computational methods, researchers can predict how this compound might bind to specific enzymes or receptors, providing valuable insights into its mechanism of action. Such studies are essential for optimizing drug design and improving therapeutic outcomes.
The pharmacokinetic properties of Tert-butyl N-2-(carbamothioylmethyl)-4-hydroxyphenylcarbamate are another critical area of investigation. Understanding how a compound is absorbed, distributed, metabolized, and excreted (ADME) is fundamental for assessing its potential as a drug candidate. Preliminary pharmacokinetic studies have indicated that this compound exhibits favorable absorption rates and moderate metabolic stability, suggesting its potential for clinical use. However, further studies are needed to fully characterize its ADME profile and identify any potential liabilities.
The role of chiral chemistry in the development of Tert-butyl N-2-(carbamothioylmethyl)-4-hydroxyphenylcarbamate cannot be overlooked. Many biologically active compounds exhibit enantioselective interactions with their targets, meaning that the specific stereochemistry of a molecule can significantly influence its biological activity. Researchers have explored various strategies for controlling the stereochemistry of this compound, including asymmetric synthesis and chiral auxiliary methods. These efforts have led to the discovery of enantiomerically pure forms of the compound, which may exhibit enhanced potency and reduced side effects.
The integration of synthetic organic chemistry with high-throughput screening (HTS) technologies has revolutionized drug discovery efforts. Tert-butyl N-2-(carbamothioylmethyl)-4-hydroxyphenylcarbamate serves as an excellent example of how these technologies can be combined to identify lead compounds with desirable biological properties. By systematically screening large libraries of compounds for activity against specific targets, researchers can rapidly identify promising candidates for further optimization. This approach has accelerated the drug discovery process and led to the development of several novel therapeutics.
The environmental impact of chemical synthesis is also an important consideration in modern drug development. Researchers are increasingly focusing on green chemistry principles to minimize waste and reduce energy consumption during synthesis. The preparation of Tert-butyl N-2-(carbamothioylmethyl)-4-hydroxyphenylcarbamate provides an opportunity to apply these principles by using sustainable solvents and catalytic methods. Such approaches not only reduce environmental burdens but also improve economic feasibility by lowering production costs.
In conclusion, Tert-butyl N-2-(carbamothioylmethyl)-4-hydroxyphenylcarbamate (CAS No. 2228509-24-6) is a compound with significant potential in pharmaceutical research and development. Its unique structural features, combined with promising preliminary biological activities, make it an attractive candidate for further investigation. As research continues to uncover new applications for this molecule, it is likely to play an important role in the development of novel therapeutics for various diseases.
2228509-24-6 (tert-butyl N-2-(carbamothioylmethyl)-4-hydroxyphenylcarbamate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)